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Compound of Interest

Compound Name: N-Acetylethylene Urea-d4

Cat. No.: B563356 Get Quote

Technical Guide: N-Acetylethylene Urea-d4
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for research and development

purposes. A specific Safety Data Sheet (SDS) for N-Acetylethylene Urea-d4 is not publicly

available. The safety and handling information provided herein is primarily based on the SDS of

the non-deuterated parent compound, 1-Acetylimidazolidin-2-one, and should be used as a

reference for implementing appropriate laboratory safety practices. All laboratory work should

be conducted by trained personnel and in accordance with institutional and national safety

regulations.

Introduction
N-Acetylethylene Urea-d4 is the deuterium-labeled form of N-Acetylethylene Urea (also

known as 1-Acetylimidazolidin-2-one). Deuterated compounds are valuable tools in drug

development and metabolic research. They are frequently used as internal standards for

quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass

Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS). The

incorporation of deuterium can also influence the pharmacokinetic and metabolic profiles of

drug candidates. N-Acetylethylene Urea itself serves as a versatile building block in the

synthesis of pharmaceuticals and agrochemicals.

Chemical and Physical Properties
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The following table summarizes the key chemical and physical properties of N-Acetylethylene
Urea-d4.

Property Value Source

Molecular Formula C₅H₄D₄N₂O₂ PubChem

Molecular Weight 132.15 g/mol PubChem[1]

IUPAC Name
1-acetyl-4,4,5,5-

tetradeuterioimidazolidin-2-one
PubChem[1]

CAS Number 1189701-94-7 PubChem[1]

Synonyms

N-Acetylethyleneurea-d4, 1-

Acetyl(4,4,5,5-

2H4)imidazolidin-2-one

PubChem[1]

XLogP3-AA -0.9 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Exact Mass 132.083684486 Da PubChem[1]

Topological Polar Surface Area 49.4 Å² PubChem[1]

Hazard Identification and GHS Classification
As a specific SDS for N-Acetylethylene Urea-d4 is unavailable, the following hazard

information is based on its non-deuterated analogue, 1-Acetylimidazolidin-2-one.

GHS Pictograms:

alt text

Signal Word:Warning
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Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash face, hands and any exposed skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling and
Personal Protection
Given the hazards identified for the parent compound, the following protocols are

recommended for handling N-Acetylethylene Urea-d4.
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4.1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

4.2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles with side shields or a face shield.

Skin Protection:

Wear a flame-retardant laboratory coat.

Handle with chemically resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected

prior to use.

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a

particulate filter.

4.3. General Hygiene:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

First Aid Measures
The following first aid measures are based on the parent compound and should be followed in

case of exposure to N-Acetylethylene Urea-d4.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. If skin

irritation persists, seek medical attention.

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Storage and Disposal
Storage:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

The material may be disposed of by incineration at a licensed chemical destruction plant.

Do not allow the product to enter drains.

Logical Workflow for Safe Handling
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The following diagram illustrates a logical workflow for the safe handling of N-Acetylethylene
Urea-d4 in a research setting.

Receiving and Storage

Pre-Experiment Preparation

Retrieve from storage

Don Personal Protective Equipment (PPE)
- Lab Coat

- Safety Goggles
- Gloves

Handling and Weighing
(in Chemical Fume Hood)

Experimental Use
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Decontamination and Cleaning

Waste Disposal
(Follow institutional guidelines) Doff PPE and Personal Hygiene

Click to download full resolution via product page

Safe Handling Workflow for N-Acetylethylene Urea-d4.

Biological Activity and Signaling Pathways
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Currently, there is no specific information available in the public domain detailing the biological

activity or implication of N-Acetylethylene Urea-d4 or its non-deuterated parent compound in

defined signaling pathways. Urea derivatives as a broad class of compounds are known to

have a wide range of biological activities and are used in the development of various

therapeutic agents. However, without specific studies on this particular compound, no signaling

pathway can be definitively described. Researchers should treat this compound as a novel

chemical entity with unknown biological effects beyond its use as a tracer or internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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